4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide

• IUPAC Name: 4-(dimethylamino)-N-[(E)-(4-ethoxy-3-hydroxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C18H21N3O3/c1-4-24-17-10-5-13(11-16(17)22)12-19-20-18(23)14-6-8-15(9-7-14)21(2)3/h5-12,22H,4H2,1-3H3,(H,20,23)/b19-12+
• InChI Key: WGPDYRLGPLTJSO-XDHOZWIPSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=NNC(=O)C2=CC=C(C=C2)N(C)C)O
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=N/NC(=O)C2=CC=C(C=C2)N(C)C)O
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide, also known as DEHB, is a chemical compound that has been extensively studied for its potential applications in various fields of science. DEHB is a hydrazone derivative that has shown promising results in scientific research as an anticancer, antimicrobial, and antioxidant agent. In

Mechanism of Action

The mechanism of action of 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide is still not fully understood. However, it is believed that 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide exerts its effects by inhibiting various enzymes and signaling pathways involved in cancer, microbial, and oxidative stress-related processes. 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide has been shown to inhibit the activity of various enzymes such as topoisomerase, proteasome, and cyclooxygenase-2. 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide has also been shown to modulate various signaling pathways such as the PI3K/Akt/mTOR pathway and the NF-κB pathway.
Biochemical and Physiological Effects:
4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide has been shown to have various biochemical and physiological effects. In cancer cells, 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide has been shown to induce apoptosis and inhibit the proliferation of cancer cells. In microbial cells, 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide has been shown to inhibit the growth of various microorganisms. In oxidative stress-related processes, 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide has been shown to scavenge free radicals and reduce oxidative stress. 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in various scientific research applications. However, 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide also has several limitations. It is relatively unstable and can decompose under certain conditions. It is also relatively insoluble in water, which can limit its bioavailability and efficacy.

Future Directions

There are several future directions for 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide research. One potential direction is to further investigate the mechanism of action of 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide and identify its molecular targets. Another potential direction is to optimize the synthesis method of 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide to improve its stability and bioavailability. Additionally, further studies are needed to determine the efficacy and safety of 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide in vivo and in clinical trials. Finally, 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide can also be modified to generate new derivatives with improved properties and efficacy.
In conclusion, 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide is a promising chemical compound that has shown potential applications in various fields of science. Its synthesis method is relatively simple, and it has shown promising results in scientific research as an anticancer, antimicrobial, and antioxidant agent. However, further studies are needed to fully understand its mechanism of action, optimize its synthesis method, and determine its efficacy and safety in vivo and in clinical trials.

Scientific Research Applications

4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide has been extensively studied for its potential applications in various fields of science. In cancer research, 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide has shown promising results as an anticancer agent by inducing apoptosis and inhibiting the proliferation of cancer cells. In antimicrobial research, 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide has shown potential as an antibacterial and antifungal agent by inhibiting the growth of various microorganisms. In antioxidant research, 4-(dimethylamino)-N'-(4-ethoxy-3-hydroxybenzylidene)benzohydrazide has shown potential as an antioxidant agent by scavenging free radicals and reducing oxidative stress.